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Cat. No.: B126765

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-oxoheptanoate is a versatile organic compound with significant applications as a key
intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances.[1] Its
chemical structure, featuring both a ketone and an ester functional group, imparts a unique
reactivity that is valuable in the construction of more complex molecules. This technical guide
provides an in-depth overview of the core physical properties of methyl 3-oxoheptanoate,
compiled from various sources to aid researchers and professionals in its handling,
characterization, and application.

Core Physical Properties

The physical characteristics of methyl 3-oxoheptanoate are crucial for its use in synthetic
chemistry, influencing reaction conditions, purification methods, and storage requirements. The
following table summarizes the key quantitative data available for this compound.
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Property Value Source(s)
Molecular Formula CsH140s3 [L1121[31[4115]
Molecular Weight 158.19 g/mol [2][4]
Appearance CoIorIfess. to almost colorless (5]

clear liquid
Boiling Point 206 °C at 760 mmHg [31[6]
94 - 96 °C at 10 mmHg [1]
90 - 91 °C at 15 hPa [7118]

Density 0.994 g/mL at 20 °C [3B16]1[71[9]
0.990 g/mL [1]
Refractive Index 1.421 [3]
1.430 [1]
1.4280 - 1.4310 [7119]
Flash Point 79.6 °C [3]
95 °C [719]
N Slightly soluble in Chloroform
Solubility [710°]
and Methanol
Storage Temperature 0-8°C [1]
Room Temperature (Sealed in
[71[]
dry)
-20 °C [10]

Experimental Protocols

While specific experimental procedures for the determination of the physical properties of
methyl 3-oxoheptanoate are not readily available in the searched literature, the following are
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generalized protocols for determining the key physical constants of a liquid organic compound

such as this.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small quantities of liquid, the capillary method is often employed.

Preparation: A small amount of methyl 3-oxoheptanoate is placed in a fusion tube. A
capillary tube, sealed at one end, is then placed inverted into the fusion tube.

Heating: The fusion tube is attached to a thermometer and heated slowly and uniformly in a
heating block or Thiele tube.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heating is then stopped.

Measurement: The temperature at which the liquid begins to enter the capillary tube upon
cooling is recorded as the boiling point.

Determination of Density

Density is the mass per unit volume of a substance.

Mass Measurement: An empty, dry graduated cylinder is weighed on an analytical balance.

Volume Measurement: A known volume of methyl 3-oxoheptanoate (e.g., 10 mL) is added
to the graduated cylinder. The volume should be read from the bottom of the meniscus.

Mass and Volume Measurement: The graduated cylinder containing the liquid is weighed
again.

Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial
mass) by the measured volume. The temperature at which the measurement is made should
be recorded.

Determination of Refractive Index
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The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Calibration: The refractometer is calibrated using a standard sample with a known refractive
index, such as distilled water.

o Sample Application: A few drops of methyl 3-oxoheptanoate are placed on the clean, dry
prism of the refractometer.

o Measurement: The prism is closed, and the light source is switched on. The eyepiece is
adjusted to bring the dividing line between the light and dark fields into sharp focus.

e Reading: The refractive index is read from the instrument's scale. The temperature of the
measurement is also recorded.

Experimental Workflow for Physicochemical
Characterization

Due to the absence of specific signaling pathway information for methyl 3-oxoheptanoate, a
logical workflow for its general physicochemical characterization is presented below. This
workflow outlines the typical steps a researcher would take to verify the identity and purity of a
sample of this compound before its use in further applications.
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Sample Acquisition & Preparation
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Caption: Workflow for the physicochemical characterization of methyl 3-oxoheptanoate.

Conclusion

This technical guide provides a consolidated source of information on the physical properties of
methyl 3-oxoheptanoate, essential for its effective use in research and development. The
provided data, compiled from various chemical suppliers and databases, offers a solid
foundation for laboratory work. The generalized experimental protocols and the logical workflow
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for characterization serve as a practical guide for scientists and professionals working with this
important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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